![molecular formula C17H15N3OS2 B5729708 N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide](/img/structure/B5729708.png)
N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. BPTES has gained significant interest in scientific research due to its potential therapeutic applications in cancer treatment.
Mechanism of Action
N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide targets glutaminase, an enzyme that plays a critical role in cancer cell metabolism. Glutaminase catalyzes the conversion of glutamine to glutamate, which can be further metabolized to provide energy and biosynthetic precursors for cancer cells. By inhibiting glutaminase, this compound disrupts this metabolic pathway, leading to decreased energy production and increased cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to selectively inhibit glutaminase in cancer cells, without affecting normal cells. This selectivity is thought to be due to the higher expression of glutaminase in cancer cells compared to normal cells. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells, leading to decreased tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide is its selectivity for cancer cells, which allows for targeted therapy. However, this compound has limited solubility in water, which can make it difficult to administer in vivo. In addition, this compound can be unstable in certain conditions, which can affect its efficacy.
Future Directions
Future research on N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide could focus on developing more stable and soluble formulations for in vivo administration. In addition, further studies could investigate the potential of this compound in combination with other cancer therapies, such as chemotherapy and immunotherapy. Finally, research could explore the potential of this compound in other diseases beyond cancer, such as neurodegenerative disorders.
Synthesis Methods
N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide can be synthesized by reacting 3-(1,3-benzothiazol-2-yl)aniline with carbon disulfide and 3-bromo-propanoyl chloride in the presence of triethylamine. The resulting product is purified by column chromatography.
Scientific Research Applications
N-({[3-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)propanamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo. This compound has also been shown to enhance the efficacy of chemotherapy drugs by sensitizing cancer cells to treatment.
properties
IUPAC Name |
N-[[3-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS2/c1-2-15(21)20-17(22)18-12-7-5-6-11(10-12)16-19-13-8-3-4-9-14(13)23-16/h3-10H,2H2,1H3,(H2,18,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAUICCCVAZMXMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC(=S)NC1=CC=CC(=C1)C2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.